Cas no 1121-03-5 (2,4-Butanesultone)

2,4-Butanesultone Properties

Names and Identifiers

• 3-Methyl-1,2-oxathiolane 2,2-dioxide
• 2,4-Butanesultone
• 4-Hydroxy-2-butanesulfonic acid gamma-sultone
• 1-Methyl-1,3-propanesultone
• 4-Hydroxy-2-butanesulfonic acid γ-sultone
• 3-methyloxathiolane 2,2-dioxide
• 1,2-Oxathiolane, 3-methyl-, 2,2-dioxide
• 2,4-butane sultone
• 3-Methyl-1,2-oxathiolane2,2-dioxide
• 2,4-Butansulton
• VWEYDBUEGDKEHC-UHFFFAOYSA-N
• 3-methyl-1,2-oxathiolan-2,2-dioxid
• 1,2-Oxathiolane, methyl-, 2,2-dio
• DTXSID00883653
• 3-METHYL-1,2??-OXATHIOLANE-2,2-DIONE
• 1-METHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBONYLCHLORIDE
• 2-Butanesulfonic acid, 4-hydroxy-, gamma-sultone
• EINECS 214-325-2
• BRN 0110592
• D76949
• 1121-03-5
• NS00044494
• B3882
• FT-0652311
• A802486
• SCHEMBL353546
• CS-0109864
• MFCD01941639
• AKOS006279365
• DTXCID001023160
• 2-Butanesulfonic acid, 4-hydroxy-, gamma-sultone (7CI)
• 3-Methyl-1,2?6-oxathiolane-2,2-dione; 3-Methyloxathiolane 2,2-dioxide;
• DB-392012
• 4-19-00-00041 (Beilstein Handbook Reference)
• 3-Methyl-1,2-oxathiolane 2,2-Dioxide
• +Expand

• MDL： MFCD01941639
• InChIKey： VWEYDBUEGDKEHC-UHFFFAOYSA-N
• Inchi： 1S/C4H8O3S/c1-4-2-3-7-8(4,5)6/h4H,2-3H2,1H3
• SMILES： S1(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])O1)(=O)=O
• BRN： 0110592

Computed Properties

• Exact Mass: 136.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.019415
• Heavy Atom Count: 8
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 1.20580
• PSA: 51.75000
• Refractive Index: 1.4540-1.4570
• Boiling Point: 150°C/12mmHg(lit.)
• Flash Point: 93°C(lit.)
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.28

2,4-Butanesultone Security Information

• RTECS：RP5480000
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• HazardClass：6.1(b)

2,4-Butanesultone Customs Data

• HS CODE：2934991000
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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